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Compound of Interest

Compound Name: Clothixamide

Cat. No.: B10859750

Disclaimer: The following information is provided for research, scientific, and drug development
professionals. The use of alpha-chloralose is regulated and requires appropriate permits and
adherence to safety guidelines. The originally requested topic, "clothixamide," was found to be
a neonicotinoid insecticide toxic to birds and not used as an immobilizing agent. Therefore, this
document focuses on alpha-chloralose, a recognized avian immobilizing agent.

Introduction

Alpha-chloralose is a narcotic agent used for the live capture and immobilization of various bird
species. It acts as a depressant on the central nervous system, inducing a state of stupor or
sleep.[1] This allows for the safe handling of birds for research, relocation, or management
purposes. Unlike some other agents, alpha-chloralose has a relatively wide margin of safety
when used correctly, and non-target species can often be revived by providing warmth.[2]

Mechanism of Action

Alpha-chloralose is believed to depress the cortical centers of the brain.[3] Its narcotic effect is
thought to be mediated through its interaction with GABA-A receptors, similar to the action of
ethanol. This leads to a state of dissociation and sleep, effectively immobilizing the bird without
significantly affecting essential bodily functions.[1][4]
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Figure 1: Simplified signaling pathway of Alpha-Chloralose's effect on GABA-A receptors.

Quantitative Data: Efficacy and Dosage

The efficacy of alpha-chloralose varies between avian species. Dosages are carefully

calculated to achieve the Most Effective Dose (MED), which is the dose that immobilizes at

least 90% of a target population with minimal mortality.

Most Effective

Therapeutic

Target Species Dose (MED) LD50 (mg/kg) Index Reference
(mglkg) (LD50/ED50)

Pigeons (Rock
60 - 180 215 7.1

Doves)

Canada Geese 30 53.9 3.5

Ducks (Mallards) 30 - -

American Coots 30 - -

Sandhill Cranes 50 - -

Common Ravens 47 - -

Swans 15 - -

Domestic

) 45 (ED50) 300 6.7
Chickens
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Note: The Therapeutic Index (TI) is a measure of a drug's safety, with a higher Tl indicating a
wider margin of safety.

Experimental Protocols

The following are generalized protocols for the use of alpha-chloralose in avian immobilization.
Specific procedures should be adapted based on the target species, environmental conditions,
and local regulations.

Bait Preparation

Objective: To prepare a palatable bait that delivers a precise dose of alpha-chloralose to the
target bird.

Materials:

e Alpha-chloralose powder

» Bait substrate (e.g., bread, whole corn kernels, wheat, peas)
o Adhesive (e.g., mineral oil, starch, lard, margarine)

e Scale (accurate to 0.19)

e Mixing container

o Personal Protective Equipment (PPE): nitrile gloves, eye protection, respiratory particulate
filter.

Procedure:

o Determine Bait Type: Select a bait that is readily accepted by the target species. Pre-baiting
with untreated bait for 3-5 days is crucial to ensure acceptance.

o Calculate Dosage: Based on the target species' average weight and the recommended MED
(see Table 1), calculate the total amount of alpha-chloralose needed.
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» Adhesive Application: If using a dry bait like grain, lightly coat the bait with an adhesive. For
example, use approximately 16 ml of mineral oil per 3 kg of bait.

e Mixing: In a well-ventilated area and while wearing appropriate PPE, slowly add the pre-
weighed alpha-chloralose powder to the bait. Mix thoroughly to ensure an even coating. For
pigeons, a common mixture is 20g of alpha-chloralose per kg of bait (2%). For sparrows, 10g
per kg of bait (1%) is used.

Field Application and Immobilization
Objective: To safely administer the treated bait and capture immobilized birds.
Procedure:

o Site Selection: Choose a baiting site that is frequented by the target species and where
access by non-target species and the public can be controlled.

o Pre-Baiting: As mentioned, pre-bait with untreated bait for several days to accustom the birds
to the food source and location.

o Bait Application: Lay the treated bait in the same manner as the pre-bait. It is recommended
to lay slightly less treated bait than the amount of pre-bait consumed. Baiting on cold, damp,
and overcast days can increase the effectiveness as birds will succumb to hypothermia more
quickly.

e Monitoring: Maintain constant supervision of the baiting area.

o Capture: As birds consume the bait, they will begin to show signs of narcosis, including
staggering, inability to perch, and eventually, motionlessness. Approach and capture the
immobilized birds quietly.

e Recovery and Release:
o Target Species: Place captured birds in a warm, dark, and quiet environment to recover.

o Non-Target Species: Non-target birds that have ingested the bait should also be placed in
a warm, dark place for recovery before being released.
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» Bait Removal: After the operation, remove and dispose of all unconsumed treated bait to
prevent accidental poisoning of non-target animals.
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Figure 2: General workflow for avian immobilization using Alpha-Chloralose treated bait.

Safety and Regulatory Considerations

e Human Safety: Alpha-chloralose is a stupefying agent and should be handled with care.
Always wear appropriate PPE during preparation and handling.

* Non-Target Species: The primary risk is the accidental poisoning of non-target animals. Pre-
baiting helps to attract the target species specifically, and constant monitoring allows for
intervention if non-target species begin feeding.

o Environmental Conditions: The effectiveness and safety of alpha-chloralose are influenced
by ambient temperature. In cold conditions, the risk of mortality due to hypothermia

increases.

» Regulatory Status: The use of alpha-chloralose as an avian immobilizing agent is regulated.
In the United States, it is used under an Investigational New Animal Drug (INAD) file with the
Food and Drug Administration (FDA) by trained personnel of the USDA Wildlife Services. In
other countries, specific permits and licenses may be required.

Conclusion

Alpha-chloralose is a valuable tool for the immobilization and live capture of birds when used
responsibly and according to established protocols. A thorough understanding of its mechanism
of action, species-specific dosages, and safety precautions is essential for its effective and
humane application in research and wildlife management.
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 To cite this document: BenchChem. [Alpha-Chloralose: Application Notes and Protocols for
Avian Immobilization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10859750#clothixamide-as-a-potential-avian-
immobilizing-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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